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Fumonisin B3 Fumonisin B3 Fumonisin B3 is a mycotoxin produced from F. moniliforme, a prevalent fungus of corn and other grains. Outbreaks of food poisoning in livestock and humans following the consumption of Fusarium infested corn are caused by fumonisins. Fumonisins function as inhibitors of ceramide synthase (sphingosine N-acyltransferase).
Brand Name: Vulcanchem
CAS No.: 1422359-85-0
VCID: VC0051913
InChI: InChI=1S/C34H59NO14/c1-5-6-11-21(3)32(49-31(43)19-24(34(46)47)17-29(40)41)27(48-30(42)18-23(33(44)45)16-28(38)39)15-20(2)14-25(36)12-9-7-8-10-13-26(37)22(4)35/h20-27,32,36-37H,5-19,35H2,1-4H3,(H,38,39)(H,40,41)(H,44,45)(H,46,47)/t20-,21+,22-,23+,24+,25+,26-,27-,32+/m0/s1
SMILES: CCCCC(C)C(C(CC(C)CC(CCCCCCC(C(C)N)O)O)OC(=O)CC(CC(=O)O)C(=O)O)OC(=O)CC(CC(=O)O)C(=O)O
Molecular Formula: C34H59NO14
Molecular Weight: 705.8

Fumonisin B3

CAS No.: 1422359-85-0

Reference Standards

VCID: VC0051913

Molecular Formula: C34H59NO14

Molecular Weight: 705.8

Fumonisin B3 - 1422359-85-0

CAS No. 1422359-85-0
Product Name Fumonisin B3
Molecular Formula C34H59NO14
Molecular Weight 705.8
IUPAC Name (2R)-2-[2-[(5R,6R,7S,9S,11R,18S,19S)-19-amino-6-[(3R)-3,4-dicarboxybutanoyl]oxy-11,18-dihydroxy-5,9-dimethylicosan-7-yl]oxy-2-oxoethyl]butanedioic acid
Standard InChI InChI=1S/C34H59NO14/c1-5-6-11-21(3)32(49-31(43)19-24(34(46)47)17-29(40)41)27(48-30(42)18-23(33(44)45)16-28(38)39)15-20(2)14-25(36)12-9-7-8-10-13-26(37)22(4)35/h20-27,32,36-37H,5-19,35H2,1-4H3,(H,38,39)(H,40,41)(H,44,45)(H,46,47)/t20-,21+,22-,23+,24+,25+,26-,27-,32+/m0/s1
Standard InChIKey CPCRJSQNWHCGOP-YXPXBALJSA-N
SMILES CCCCC(C)C(C(CC(C)CC(CCCCCCC(C(C)N)O)O)OC(=O)CC(CC(=O)O)C(=O)O)OC(=O)CC(CC(=O)O)C(=O)O
Appearance Assay:≥98%A powder
Description Fumonisin B3 is a mycotoxin produced from F. moniliforme, a prevalent fungus of corn and other grains. Outbreaks of food poisoning in livestock and humans following the consumption of Fusarium infested corn are caused by fumonisins. Fumonisins function as inhibitors of ceramide synthase (sphingosine N-acyltransferase).
Synonyms (2R,2’R)-2,2’-((((5R,6R,7S,9S,11R,18S,19S)-19-Amino-11,18-dihydroxy-5,9-dimethylicosane-6,7-diyl)bis(oxy))bis(2-oxoethane-2,1-diyl))disuccinic Acid;
PubChem Compound 42608358
Last Modified Nov 11 2021
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